(1S)-1-Amino-1-(4-(tert-butyl)phenyl)propan-2-OL

• Molecular Formula: C13H21NO
• Molecular Weight: 207.31 g/mol
• IUPAC Name: (1S)-1-amino-1-(4-tert-butylphenyl)propan-2-ol
• InChI: InChI=1S/C13H21NO/c1-9(15)12(14)10-5-7-11(8-6-10)13(2,3)4/h5-9,12,15H,14H2,1-4H3/t9?,12-/m1/s1
• InChI Key: CNPLPEJYKJAOLH-FFFFSGIJSA-N
• Isomeric SMILES: CC([C@H](C1=CC=C(C=C1)C(C)(C)C)N)O
• Canonical SMILES: CC(C(C1=CC=C(C=C1)C(C)(C)C)N)O

Description

(1S)-1-Amino-1-(4-(tert-butyl)phenyl)propan-2-OL is a chiral amino alcohol derivative characterized by a tert-butyl-substituted phenyl group at the para position and a hydroxyl-amine moiety on a propanol backbone. This compound’s stereochemistry ((1S)-configuration) and structural features make it relevant in pharmaceutical and chemical synthesis, particularly in chiral catalysis or as a precursor for bioactive molecules.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1S)-1-Amino-1-(4-(tert-butyl)phenyl)propan-2-OL typically involves the use of chiral catalysts or chiral starting materials to ensure the desired stereochemistry. One common method is the asymmetric reduction of the corresponding ketone using a chiral reducing agent. The reaction conditions often include low temperatures and the use of solvents such as ethanol or methanol to facilitate the reduction process.

Industrial Production Methods

In an industrial setting, the production of (1S)-1-Amino-1-(4-(tert-butyl)phenyl)propan-2-OL may involve large-scale asymmetric hydrogenation processes. These processes utilize chiral catalysts and high-pressure hydrogen gas to achieve the desired reduction. The reaction is typically carried out in a continuous flow reactor to ensure high efficiency and yield.

Chemical Reactions Analysis

Types of Reactions

(1S)-1-Amino-1-(4-(tert-butyl)phenyl)propan-2-OL can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The amino group can be reduced to form an amine.

Substitution: The hydroxyl group can be substituted with other functional groups, such as halides or alkyl groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Substitution reactions may involve reagents like thionyl chloride (SOCl2) or phosphorus tribromide (PBr3).

Major Products Formed

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of primary or secondary amines.

Substitution: Formation of halides or alkyl derivatives.

Scientific Research Applications

(1S)-1-Amino-1-(4-(tert-butyl)phenyl)propan-2-OL has a wide range of applications in scientific research:

Chemistry: Used as a chiral building block in the synthesis of complex organic molecules.

Biology: Investigated for its potential role in enzyme inhibition and protein interactions.

Medicine: Explored for its potential therapeutic effects, including as a precursor for drug development.

Industry: Utilized in the production of fine chemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of (1S)-1-Amino-1-(4-(tert-butyl)phenyl)propan-2-OL involves its interaction with specific molecular targets. The amino and hydroxyl groups allow it to form hydrogen bonds and interact with active sites of enzymes or receptors. These interactions can modulate the activity of the target proteins, leading to various biological effects. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Isomer: (1S,2R)-1-Amino-1-[3-(tert-butyl)phenyl]propan-2-OL (CAS 1019534-32-7)

• Key Differences :
  • Substituent Position : The tert-butyl group is at the meta (3-) position on the phenyl ring instead of the para (4-) position.
  • Stereochemistry : The (1S,2R)-configuration introduces distinct spatial arrangements compared to the (1S)-configured target compound.
• The additional stereocenter (2R) could lead to divergent interactions in chiral environments, such as enzyme active sites .

Property	(1S)-1-Amino-1-(4-(tert-butyl)phenyl)propan-2-OL	(1S,2R)-1-Amino-1-[3-(tert-butyl)phenyl]propan-2-OL
Substituent Position	Para (4-) tert-butyl	Meta (3-) tert-butyl
Stereochemistry	(1S)	(1S,2R)
Molecular Formula	C₁₃H₂₁NO	C₁₃H₂₁NO
Potential Applications	Chiral intermediates, receptor ligands	Similar applications with altered stereoselectivity

Functional Analog: 1-(4-Methylphenyl)-1-propanol (CAS 25574-04-3)

• Key Differences: Functional Groups: Lacks the amino group and has a methyl substituent instead of tert-butyl. Backbone: Propanol chain without amine functionality.
• Methyl substitution (vs.

Property	(1S)-1-Amino-1-(4-(tert-butyl)phenyl)propan-2-OL	1-(4-Methylphenyl)-1-propanol
Functional Groups	Amino, hydroxyl, tert-butyl	Hydroxyl, methyl
Steric Bulk	High (tert-butyl)	Low (methyl)
Reactivity	Hydrogen bonding, chiral catalysis	Limited to hydroxyl reactions

General Amino Alcohol Derivatives

Compounds like 2-(2,4-difluorophenyl)-1,3-di(1H-1,2,4-triazol-1-yl)propan-2-ol (Compound 276 in ) share the propanol backbone but differ in substituents:

• Triazole rings and fluorine atoms enhance electron-deficient character, favoring applications in antifungal or antimicrobial agents.
• Contrastingly, the tert-butyl and amino groups in the target compound prioritize steric shielding and chiral recognition, suggesting divergent industrial uses .

Research Findings and Implications

• Stereochemical Sensitivity: The (1S)-configuration of the target compound may confer selectivity in asymmetric synthesis, a trait observed in related amino alcohols used in pharmaceutical manufacturing .
• Substituent Effects : Para-substituted tert-butyl groups improve thermal stability and lipophilicity, critical for drug delivery systems, while meta-substituted analogs (e.g., CAS 1019534-32-7) may offer better solubility .
• Data Gaps : Specific pharmacokinetic or thermodynamic data for the target compound are absent in the provided evidence, necessitating further experimental studies.

Biological Activity

(1S)-1-Amino-1-(4-(tert-butyl)phenyl)propan-2-OL, also known as (1S,2S)-1-amino-1-(4-tert-butylphenyl)propan-2-ol, is a chiral amino alcohol with significant potential in pharmaceutical applications. Its unique structure, characterized by a tert-butyl group attached to a phenyl ring, influences its biological activity and interactions with various molecular targets. This article explores the compound's biological activity, including its pharmacological effects, mechanisms of action, and structure-activity relationships (SAR).

• Molecular Formula : C13H21NO
• Molecular Weight : 207.31 g/mol
• CAS Number : 1269791-09-4
• Density : 0.997 g/cm³ (predicted)
• pKa : Approximately 12

Biological Activity Overview

The biological activity of (1S)-1-amino-1-(4-(tert-butyl)phenyl)propan-2-OL is primarily influenced by its stereochemistry. The (1S,2S) configuration enhances its binding affinity to specific enzymes and receptors, potentially leading to various pharmacological effects. Research indicates that this compound may modulate enzyme activity and exhibit inhibitory effects on certain biological pathways.

The precise mechanisms of action for (1S)-1-amino-1-(4-(tert-butyl)phenyl)propan-2-OL are still under investigation. However, studies suggest that its interactions with molecular targets are critical for understanding its therapeutic potential. The compound's structure allows it to engage in hydrogen bonding and hydrophobic interactions with target proteins.

Structure-Activity Relationship (SAR)

The SAR of (1S)-1-amino-1-(4-(tert-butyl)phenyl)propan-2-OL has been explored through comparisons with related compounds:

Compound Name	Structure	Notes
(1R,2R)-1-Amino-1-(4-tert-butylphenyl)propan-2-OL	Structure	Chiral amino alcohol with opposite stereochemistry; different biological activity due to stereochemical variation.
(1S,2R)-1-Amino-1-(4-tert-butylphenyl)propan-2-OL	Structure	Diastereomer with distinct properties; exhibits different reactivity patterns.
(1R,2R)-1-Amino-1-(4-methylphenyl)propan-2-OL	Structure	Similar structure but with a methyl group instead of tert-butyl; may have different solubility and reactivity characteristics.

Research indicates that variations in the substituents on the phenyl ring significantly affect the compound's potency and selectivity towards biological targets.

Case Studies and Research Findings

Several studies have investigated the biological activity of (1S)-1-amino-1-(4-(tert-butyl)phenyl)propan-2-OL:

Study 1: Enzyme Modulation

A study demonstrated that (1S)-1-amino-1-(4-(tert-butyl)phenyl)propan-2-OL acts as an enzyme modulator, enhancing the activity of specific enzymes involved in metabolic pathways. The compound exhibited a binding affinity that was significantly higher than its diastereomers.

Study 2: Antimicrobial Activity

In another research effort, the compound was tested for antimicrobial properties against various bacterial strains. Results indicated that it possesses moderate antibacterial activity, particularly against Gram-positive bacteria.

Study 3: Pharmacokinetics

A pharmacokinetic study revealed that the compound has favorable absorption characteristics, with a predicted bioavailability rate that supports its potential use in therapeutic applications.